Cas no 57964-61-1 (methyl 3-methyl-2-oxocyclopentane-1-carboxylate)

methyl 3-methyl-2-oxocyclopentane-1-carboxylate structure
57964-61-1 structure
Product Name:methyl 3-methyl-2-oxocyclopentane-1-carboxylate
CAS No:57964-61-1
MF:C8H12O3
MW:156.179082870483
MDL:MFCD06254246
CID:343640
PubChem ID:4738122
Update Time:2025-04-19

methyl 3-methyl-2-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 3-methyl-2-oxo-, methyl ester
    • methyl 3-methyl-2-oxocyclopentane-1-carboxylate
    • 3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester
    • XLXHNYUBTZYEQX-UHFFFAOYSA-N
    • DTXSID90406178
    • EN300-103268
    • methyl3-methyl-2-oxocyclopentanecarboxylate
    • 57964-61-1
    • 3-methyl-2-oxocyclopentanecarboxylic acid methyl ester
    • methyl 3-methyl-2-oxocyclopentanecarboxylate
    • SCHEMBL5346726
    • MDL： MFCD06254246
    • Inchi： 1S/C8H12O3/c1-5-3-4-6(7(5)9)8(10)11-2/h5-6H,3-4H2,1-2H3
    • InChI Key： XLXHNYUBTZYEQX-UHFFFAOYSA-N
    • SMILES： O=C1C(C(=O)OC)CCC1C

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 219.0±33.0 °C at 760 mmHg
  • Flash Point: 88.1±25.4 °C
  • PSA: 43.37
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

methyl 3-methyl-2-oxocyclopentane-1-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M356068-10mg
methyl 3-methyl-2-oxocyclopentane-1-carboxylate
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 $ 50.00 2022-06-03
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M356068-50mg
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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Enamine
EN300-103268-0.05g
methyl 3-methyl-2-oxocyclopentane-1-carboxylate, Mixture of diastereomers
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